2-Chloro-N-phenethyl-benzamide
Overview
Description
2-chloro-N-(2-phenylethyl)benzamide is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Biological Activity Studies
- 2-Chloro-N-phenethyl-benzamide derivatives have been investigated for their biological activities. Similar compounds like 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides showed significant biological activity against mycobacterial, bacterial, and fungal strains, and also inhibited photosynthetic electron transport in spinach chloroplasts (Imramovský et al., 2011).
Cytotoxicity in Melanoma
- Benzamide derivatives, specifically those conjugated with alkylating cytostatics, were synthesized and demonstrated increased cytotoxicity against melanoma cells compared to their parent compounds. This suggests potential use in targeted drug delivery for melanoma therapy (Wolf et al., 2004).
Antimicrobial Efficacy
- New classes of benzamide derivatives bearing different bioactive moieties have shown significant antibacterial and antifungal activities, suggesting their potential application in developing new antimicrobials (Priya et al., 2006).
Hypoglycemic and Hypolipidemic Activities
- Studies on glibenclamide analogues, related to 2-Chloro-N-phenethyl-benzamide, have demonstrated significant hypoglycemic and hypolipidemic activities in diabetic rats, indicating potential applications in diabetes treatment (Ahmadi et al., 2014).
Inhibition of Intramolecular Hydrogen Bonding
- Structural analysis of 2-hydroxy-benzamides, including 5-chloro-2-hydroxy-benzamide, revealed insights into intramolecular and intermolecular hydrogen bonding. This has implications in designing compounds with desired chemical properties (Kawski et al., 2006).
Anti-Tubercular Activity
- Novel derivatives of benzamide have shown promising anti-tubercular activity against Mycobacterium tuberculosis. This supports the potential of benzamide derivatives in tuberculosis treatment (Nimbalkar et al., 2018).
Molecular Interactions and Structural Analysis
- Studies on antipyrine derivatives related to 2-Chloro-N-phenethyl-benzamide provide insights into molecular interactions and structural characteristics, which are vital for drug design and synthesis (Saeed et al., 2020).
properties
CAS RN |
38925-70-1 |
|---|---|
Product Name |
2-Chloro-N-phenethyl-benzamide |
Molecular Formula |
C15H14ClNO |
Molecular Weight |
259.73 g/mol |
IUPAC Name |
2-chloro-N-(2-phenylethyl)benzamide |
InChI |
InChI=1S/C15H14ClNO/c16-14-9-5-4-8-13(14)15(18)17-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18) |
InChI Key |
PLSUZSSOFMKWLH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2Cl |
solubility |
39 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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